Cas no 954112-70-0 (1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 5-chloro-, oxiMe)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 5-chloro-, oxiMe
• CAS No: 954112-70-0
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 835116
• PubChem ID: 137210842
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 5-chloro-, oxiMe Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 5-chloro-, oxiMe
• (E)-1-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-N-hydroxymethanimi ne
• QMVSXPXAWHAITB-UHFFFAOYSA-N
• 954112-70-0
• 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde oxime

• Inchi： 1S/C8H6ClN3O/c9-6-1-7-5(3-12-13)2-10-8(7)11-4-6/h1-4,13H,(H,10,11)
• InChI Key： QMVSXPXAWHAITB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C(C=NO)=CN2

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3Ų